Cas no 1804953-44-3 (3-Amino-2-(difluoromethyl)-4-fluoropyridine-6-acetonitrile)

• Product Name: 3-Amino-2-(difluoromethyl)-4-fluoropyridine-6-acetonitrile
• CAS No: 1804953-44-3
• MF: C₈H₆F₃N₃
• MW: 201.148551464081
• CID: 4810803
• Update Time: 2025-05-26

3-Amino-2-(difluoromethyl)-4-fluoropyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-4-fluoropyridine-6-acetonitrile

• Inchi： 1S/C8H6F3N3/c9-5-3-4(1-2-12)14-7(6(5)13)8(10)11/h3,8H,1,13H2
• InChI Key： GLSWRHLUHNLPNJ-UHFFFAOYSA-N
• SMILES： FC1C=C(CC#N)N=C(C(F)F)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 0.6
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-2-(difluoromethyl)-4-fluoropyridine-6-acetonitrile

3-Amino-2-(difluoromethyl)-4-fluoropyridine-6-acetonitrile: A Comprehensive Overview

The compound with CAS No. 1804953-44-3, known as 3-Amino-2-(difluoromethyl)-4-fluoropyridine-6-acetonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates an amino group, a difluoromethyl substituent, and an acetonitrile group attached to a pyridine ring. The presence of these functional groups makes it a versatile building block for various applications, particularly in the development of novel pharmaceuticals and advanced materials.

Recent studies have highlighted the potential of 3-Amino-2-(difluoromethyl)-4-fluoropyridine-6-acetonitrile in drug discovery. Researchers have explored its role as a precursor for bioactive compounds, leveraging its ability to undergo various chemical transformations. For instance, the amino group can serve as a site for nucleophilic substitution or amidation reactions, enabling the creation of diverse pharmacophores. Similarly, the acetonitrile group can be converted into other functional groups, such as carboxylic acids or esters, through hydrolysis or other reactions. These properties make it an invaluable intermediate in the synthesis of complex molecules with therapeutic potential.

The synthesis of 3-Amino-2-(difluoromethyl)-4-fluoropyridine-6-acetonitrile involves a multi-step process that typically begins with the preparation of the pyridine ring. Key steps include nucleophilic aromatic substitution and subsequent functionalization to introduce the desired substituents. Recent advancements in catalytic methods and green chemistry have allowed for more efficient and environmentally friendly production processes. For example, the use of palladium-catalyzed cross-coupling reactions has enabled precise control over the substitution pattern on the pyridine ring, ensuring high yields and purity.

In terms of physical and chemical properties, 3-Amino-2-(difluoromethyl)-4-fluoropyridine-6-acetonitrile exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and acetonitrile. Its fluorescence properties under UV light have also been studied, revealing potential applications in sensing and imaging technologies.

One of the most promising areas of application for this compound is in the field of agrochemicals. Researchers have demonstrated that derivatives of 3-Amino-2-(difluoromethyl)-4-fluoropyridine-6-acetonitrile can act as effective herbicides or fungicides due to their ability to inhibit key enzymatic pathways in target organisms. Additionally, its role as a precursor for advanced materials, such as organic semiconductors and optoelectronic devices, has been explored in recent studies.

From an environmental standpoint, understanding the degradation pathways of 3-Amino-2-(difluoromethyl)-4-fluoropyridine-6-acetonitrile is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, this compound undergoes hydrolysis to form less toxic byproducts, which aligns with current trends toward sustainable chemical practices.

In conclusion, 3-Amino-2-(difluoromethyl)-4-fluoropyridine-6-acetonitrile (CAS No. 1804953-44-3) stands out as a versatile and valuable molecule with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an indispensable tool in modern chemical research and development.